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Abstract

DL-Alanyl-glycine is a dipeptide composed of the amino acids alanine and glycine, identified
by the CAS number 1188-01-8. It exists as a racemic mixture, containing equal amounts of the
D-alanyl-glycine and L-alanyl-glycine enantiomers.[1] This guide provides a comprehensive
overview of the chemical and physical properties of DL-alanyl-glycine, detailed experimental
protocols for its synthesis, and a discussion of its potential biological relevance, including its
transport and metabolism in mammalian systems. While specific biological activity and
toxicology data for DL-alanyl-glycine are limited, this document extrapolates from the known
behavior of dipeptides to provide a foundational understanding for researchers.

Core Characteristics and Properties

DL-Alanyl-glycine is a white crystalline powder.[1] As a dipeptide, its structure features a
peptide bond linking the alanine and glycine residues. Its zwitterionic nature at physiological pH
contributes to its solubility in water.[2]

Physicochemical and Thermochemical Data

The following tables summarize the key quantitative data for DL-alanyl-glycine.
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Property Value Source(s)

CAS Number 1188-01-8 [21[31[4][5]

Molecular Formula C5H10N203 [21[31[5]

Molecular Weight 146.14 g/mol [3]

Appearance White to off-white 5]
powder/crystal

Melting Point 225 °C [1]

Boiling Point 417.4 °C at 760 mmHg [1]

Density 1.263 g/cm3 [1]

Water Solubility Soluble [2][5]

LogP -3.7 [3]

Topological Polar Surface Area  92.4 A2 [3][5]

Thermochemical Property

Description

AcH°solid Standard solid enthalpy of combustion
Cp.gas Ideal gas heat capacity
Cp,solid Solid phase heat capacity
AfG® Standard Gibbs free energy of formation
Enthalpy of formation at standard conditions
AfH°gas
(gas)
) Solid phase enthalpy of formation at standard
AfH°solid "
conditions
AfusH® Enthalpy of fusion at standard conditions
AvapH° Enthalpy of vaporization at standard conditions
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Specific values for the thermochemical properties of DL-Alanyl-glycine are not readily
available in the reviewed literature, but studies on the melting properties of related dipeptides
like L-alanyl-glycine have been conducted using techniques such as fast scanning calorimetry.

[6][7]

Synthesis of DL-Alanyl-glycine

DL-Alanyl-glycine can be synthesized using standard peptide synthesis methodologies, most
notably solid-phase peptide synthesis (SPPS). This technique allows for the stepwise addition
of amino acids to a growing peptide chain that is covalently attached to an insoluble resin
support.

Experimental Protocol: Solid-Phase Peptide Synthesis
(SPPS)

This protocol provides a generalized methodology for the synthesis of a dipeptide like DL-
alanyl-glycine using Fmoc (9-fluorenylmethyloxycarbonyl) chemistry.

Materials and Reagents:

e Fmoc-Gly-Wang resin (or similar)
e Fmoc-DL-Alanine

e N,N-Dimethylformamide (DMF)
e Dichloromethane (DCM)
 Piperidine solution (20% in DMF)

e Coupling reagent: HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium
hexafluorophosphate) or similar

o Base: N,N-Diisopropylethylamine (DIPEA)

o Cleavage cocktail (e.g., 95% Trifluoroacetic acid (TFA), 2.5% water, 2.5% triisopropylsilane
(TIS))
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o Cold diethyl ether
Procedure:

o Resin Swelling: The Fmoc-Gly-Wang resin is swelled in DMF in a reaction vessel for 30-60

minutes.

o Fmoc Deprotection: The Fmoc protecting group on the glycine residue is removed by treating
the resin with 20% piperidine in DMF for 5-10 minutes. This step is repeated once to ensure
complete deprotection. The resin is then thoroughly washed with DMF.

e Coupling of Fmoc-DL-Alanine:

o In a separate vial, Fmoc-DL-Alanine (3 equivalents relative to resin loading) is pre-
activated by dissolving it in DMF with HBTU (2.9 equivalents) and DIPEA (6 equivalents).

o This activation mixture is added to the deprotected resin.
o The reaction is agitated for 1-2 hours at room temperature.

e Washing: The resin is washed thoroughly with DMF and DCM to remove excess reagents
and byproducts.

o Cleavage from Resin: The synthesized dipeptide is cleaved from the resin support using a
cleavage cocktail (e.g., TFA/TIS/H20) for 2-3 hours at room temperature.

» Precipitation and Purification: The cleaved peptide is precipitated in cold diethyl ether,
centrifuged, and the resulting pellet is washed with cold ether. The crude dipeptide can then
be purified by reverse-phase high-performance liquid chromatography (RP-HPLC).

Experimental Workflow for Solid-Phase Peptide Synthesis of DL-Alanyl-glycine

Resin Swelling Fmoc Deprotection Wash Coupling: Wash Cleavage Precipitation Purification Pure
(DMF) (20% Piperidine/DMF) (DMF) Fmoc-DL-Ala + HBTU/DIPEA (DMF/DCM) (TFA Cocktail) (Cold Ether) (RP-HPLC) DL-Alanyl-giycine
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Solid-phase synthesis workflow for DL-Alanyl-glycine.

Biological Activity and Drug Development
Relevance

While DL-alanyl-glycine is primarily used as a building block in peptide synthesis, its potential
biological activities are of interest to drug development professionals.[1] Direct studies on the
biological effects of DL-alanyl-glycine are scarce; however, insights can be drawn from the
known roles of its constituent amino acids and the general behavior of dipeptides in
mammalian systems.

Absorption and Metabolism: The Role of Peptide
Transporters

In mammals, the absorption of di- and tripeptides from the intestine and their reabsorption in
the kidneys are primarily mediated by proton-coupled oligopeptide transporters (POTS), namely
PepT1 and PepT2.[8][9] These transporters facilitate the uptake of a wide range of di- and
tripeptides, as well as peptidomimetic drugs such as [3-lactam antibiotics and ACE inhibitors.[8]

e PepT1 is a high-capacity, low-affinity transporter predominantly found in the small intestine.
[10]

e PepT2is a low-capacity, high-affinity transporter expressed in various tissues, including the
kidneys, lungs, and brain.[8][10]

The transport of peptides via POTs is an active process driven by a proton gradient, which is
maintained by the Na+/H+ exchanger on the cell membrane.[9] This mechanism allows for the
efficient absorption and conservation of amino acids from dietary proteins. It is highly probable
that DL-alanyl-glycine is a substrate for these transporters, which would govern its
pharmacokinetic profile following oral administration. Once inside the cell, dipeptides are
typically hydrolyzed by intracellular peptidases into their constituent amino acids, alanine and
glycine, which then enter the body's amino acid pool.

Generalized Signaling Pathway for Dipeptide Transport
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General mechanism of dipeptide transport via PepT1/PepT2.

Potential Therapeutic and Nutritional Applications

Given that DL-alanyl-glycine is a source of alanine and glycine, it may have nutritional
applications. Glycine itself has been studied for its roles in various physiological processes,
including neurotransmission, anti-inflammatory responses, and cytoprotection.[11][12][13]
Alanine is a key amino acid in glucose metabolism. Dipeptides are sometimes used in clinical
nutrition as they can be more readily absorbed than free amino acids in certain conditions.
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In drug development, dipeptides can be used as building blocks for larger therapeutic peptides
or as precursors in the synthesis of small molecule drugs.[14] The stability and transport
characteristics of dipeptides can be exploited to improve the delivery of active pharmaceutical
ingredients.

Toxicology and Safety

There is a lack of specific toxicological studies on DL-alanyl-glycine. However, as a simple
dipeptide that is likely hydrolyzed to its constituent, common amino acids, it is expected to have
a low toxicity profile. For the related tripeptide, D,L-Alanylglycylglycine, GHS classifications
indicate it may cause an allergic skin reaction.[15]

Conclusion

DL-Alanyl-glycine (CAS 1188-01-8) is a fundamental dipeptide with well-characterized
physicochemical properties. Its primary application is in peptide synthesis, where it serves as a
valuable building block for the construction of more complex peptides for research and
pharmaceutical development. While direct biological data on DL-alanyl-glycine is limited, its
transport and metabolism are likely governed by the well-established pathways for dipeptides
in mammals, involving the PepT1 and PepT2 transporters. This guide provides a foundational
resource for professionals in the field, summarizing the available technical data and providing
context for its synthesis and potential biological relevance. Further research is needed to fully
elucidate the specific biological activities and toxicological profile of this dipeptide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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